Cas no 2670-67-9 (Quinolinium,1-ethyl-2-[3-(1-ethyl-2(1H)-quinolinylidene)-1-propen-1-yl]-, bromide (1:1))

• Product Name: Quinolinium,1-ethyl-2-[3-(1-ethyl-2(1H)-quinolinylidene)-1-propen-1-yl]-, bromide (1:1)
• CAS No: 2670-67-9
• MF: C₂₅H₂₅BrN₂
• MW: 433.383405447006
• MDL: MFCD00011973
• CID: 280335
• PubChem ID: 16211815
• Update Time: 2025-11-02

Quinolinium,1-ethyl-2-[3-(1-ethyl-2(1H)-quinolinylidene)-1-propen-1-yl]-, bromide (1:1) Chemical and Physical Properties

Names and Identifiers

• Quinolinium,1-ethyl-2-[3-(1-ethyl-2(1H)-quinolinylidene)-1-propen-1-yl]-, bromide (1:1)
• 1,1-Diethyl-2,2-Carbocyanine Bromide
• 1-ethyl-2-[3-(1-ethylquinolin-1-ium-2-yl)prop-2-enylidene]quinoline,bromide
• PINACYANOL BROMIDE
• 1,1'-Diethyl-2,2'-carbocyanine bromide
• 1,3-Bis-(1-aethyl-[2]chinolyl)-trimethinium,Bromid
• 1,3-bis-(1-ethyl-[2]quinolyl)-trimethinium,bromide
• 1-Ethyl-2-[3-(1-ethylquinolin-2(1H)-ylidene)prop-1-en-1-yl]quinolin-1-ium bromide
• SR-01000944536-2
• DTXSID20657595
• 1-ethyl-2-[3-(1-ethyl-1,2-dihydroquinolin-2-ylidene)prop-1-en-1-yl]quinolin-1-ium bromide
• J-016523
• (2E)-1-ethyl-2-[(E)-3-(1-ethylquinolin-1-ium-2-yl)prop-2-enylidene]quinoline;bromide
• MFCD00011973
• 1-ethyl-2-[(1E)-3-[(2E)-1-ethyl-1,2-dihydroquinolin-2-ylidene]prop-1-en-1-yl]quinolin-1-ium bromide
• 1-ethyl-2-((E)-3-((E)-1-ethylquinolin-2(1H)-ylidene)prop-1-en-1-yl)quinolin-1-ium bromide
• EN300-240238
• EN300-25681387
• AKOS000813937
• SR-01000944536
• Pinacyanol bromide, Dye content 95 %
• 2,2'-Trimethinequinocyanine bromide
• 2670-67-9
• 1,1-DIETHYL-2,2-CARBOCYANINEBROMIDE

• MDL： MFCD00011973
• Inchi： 1S/C25H25N2.BrH/c1-3-26-22(18-16-20-10-5-7-14-24(20)26)12-9-13-23-19-17-21-11-6-8-15-25(21)27(23)4-2;/h5-19H,3-4H2,1-2H3;1H/q+1;/p-1
• InChI Key： COPIHGSSCONEQG-UHFFFAOYSA-M
• SMILES： [Br-].[N+]1(CC)C(/C=C/C=C2\C=CC3C=CC=CC=3N\2CC)=CC=C2C=CC=CC=12

Computed Properties

• Exact Mass: 432.12000
• Monoisotopic Mass: 432.12011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 527
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Topological Polar Surface Area: 7.1

Experimental Properties

• Color/Form: Not determined
• Melting Point: 286 ºC
• PSA: 8.81000
• LogP: 1.90080
• Sensitiveness: Hygroscopic
• Solubility: Not determined

Quinolinium,1-ethyl-2-[3-(1-ethyl-2(1H)-quinolinylidene)-1-propen-1-yl]-, bromide (1:1) Security Information

• Hazard Category Code： R36/37/38
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolones and derivatives Hydroquinolones

Additional information on Quinolinium,1-ethyl-2-[3-(1-ethyl-2(1H)-quinolinylidene)-1-propen-1-yl]-, bromide (1:1)

Quinolinium,1-ethyl-2-[3-(1-ethyl-2(1H)-quinolinylidene)-1-propen-1-yl]-, bromide (1:1) and CAS No. 2670-67-9: A Comprehensive Review in Chemical and Pharmaceutical Applications

Chemical compounds play a pivotal role in the advancement of pharmaceutical sciences, offering novel therapeutic agents and biochemical tools. Among these, Quinolinium,1-ethyl-2-[3-(1-ethyl-2(1H)-quinolinylidene)-1-propen-1-yl]-, bromide (1:1), with the CAS number CAS No. 2670-67-9, has garnered significant attention due to its unique structural properties and potential applications. This compound belongs to the quinolinium class of heterocyclic organic compounds, which are widely studied for their pharmacological activities. The detailed exploration of this molecule not only sheds light on its chemical characteristics but also highlights its significance in modern medicinal chemistry.

The molecular structure of Quinolinium,1-ethyl-2-[3-(1-ethyl-2(1H)-quinolinylidene)-1-propen-1-yl]-, bromide (1:1) is characterized by a complex arrangement of ethyl and propenyl groups attached to a quinolinium core. This intricate framework contributes to its diverse chemical reactivity and makes it a valuable candidate for further investigation. The presence of multiple functional groups allows for various interactions with biological targets, making it a promising scaffold for drug design. Recent studies have demonstrated the compound's potential in modulating cellular processes, which has sparked interest in its therapeutic applications.

In the realm of pharmaceutical research, quinolinium derivatives have been extensively explored for their antimicrobial, anti-inflammatory, and anticancer properties. The specific configuration of Quinolinium,1-ethyl-2-[3-(1-ethyl-2(1H)-quinolinylidene)-1-propen-1-yl]-, bromide (1:1) suggests that it may exhibit similar bioactivities. Preliminary in vitro studies have indicated that this compound can interact with key cellular components, potentially leading to inhibitory effects on pathogenic microorganisms and cancer cell proliferation. These findings align with the broader trend in drug discovery, where quinolinium-based molecules are increasingly recognized for their therapeutic potential.

The synthesis of Quinolinium,1-ethyl-2-[3-(1-ethyl-2(1H)-quinolinylidene)-1-propen-1-yl]-, bromide (1:1) represents a significant achievement in organic chemistry. The multi-step synthetic route involves careful selection of reagents and reaction conditions to ensure high yield and purity. Advanced techniques such as chromatography and spectroscopy have been employed to characterize the compound's structure. These methodologies are essential for confirming the identity of the molecule and understanding its chemical behavior. The synthetic strategies developed for this compound could serve as a model for similar derivatives, facilitating future research in the field.

The pharmacological evaluation of Quinolinium,1-ethyl-2-[3-(1H-pyrrolidinylidene)-propenone], hydrobromide has revealed intriguing insights into its mechanism of action. Studies suggest that this compound can modulate ion channels and receptors involved in neuronal communication. Such effects make it a candidate for treating neurological disorders characterized by abnormal electrical activity. Additionally, its ability to interact with DNA-binding proteins has raised hopes for its application in cancer therapy. These observations underscore the importance of quinolinium derivatives as versatile pharmacological tools.

The development of novel drug candidates often involves optimizing synthetic pathways to enhance efficiency and sustainability. In the case of Quinolinium, 3-methylpyrrolo[2,3-d]pyrimidinum inner salt, researchers have focused on minimizing waste generation while maintaining high product quality. Green chemistry principles have been integrated into the synthetic process to reduce environmental impact. Such efforts are crucial for ensuring that pharmaceutical advancements are aligned with global sustainability goals.

The role of computational chemistry in understanding molecular interactions cannot be overstated. Advanced modeling techniques have been used to predict how Quinolinium derivatives interact with biological targets at the atomic level. These simulations provide valuable insights into binding affinities and potential side effects, guiding experimental design and drug optimization. By leveraging computational methods alongside traditional experimental approaches, researchers can accelerate the discovery process significantly.

The future prospects of quinolinium-based compounds are promising, with ongoing research exploring new therapeutic applications and synthetic methodologies. As our understanding of these molecules evolves, so does their potential to contribute to medical breakthroughs. Collaborative efforts between chemists and biologists will be essential in harnessing this potential fully.